![molecular formula C10H15NO B1401132 (2-Ethoxy-5-methylphenyl)methanamine CAS No. 1344224-60-7](/img/structure/B1401132.png)
(2-Ethoxy-5-methylphenyl)methanamine
Overview
Description
2-Ethoxy-5-methylphenylmethanamine (2-E5MPM) is an organic compound belonging to the class of amines. It is used in a variety of scientific research applications due to its unique properties.
Scientific Research Applications
Synthesis and Characterization
- The synthesis of compounds related to (2-Ethoxy-5-methylphenyl)methanamine involves high-yielding reactions and detailed spectroscopic characterization. For example, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine was synthesized using a polyphosphoric acid condensation route and characterized by various spectroscopic techniques (Shimoga, Shin & Kim, 2018).
Drug Discovery and Pharmacology
- Compounds similar to (2-Ethoxy-5-methylphenyl)methanamine show potential in drug discovery, particularly in the development of dual serotonin/noradrenaline reuptake inhibitors, with some analogs demonstrating good metabolic stability and membrane permeability (Whitlock, Blagg & Fish, 2008).
Antiviral Activity
- Derivatives of (2-Ethoxy-5-methylphenyl)methanamine have been studied for their antiviral properties. Some compounds in this category show inhibitory activity against retroviruses in cell cultures, offering insights into potential antiretroviral therapies (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq & Balzarini, 2003).
Antimicrobial Properties
- Research has revealed that certain methanamine derivatives exhibit significant antibacterial and antifungal activities, suggesting their potential use in treating various infections (Thomas, Adhikari & Shetty, 2010).
Biased Agonists for Serotonin Receptors
- Novel derivatives of (2-Ethoxy-5-methylphenyl)methanamine have been developed as biased agonists for serotonin receptors, with implications for treating depression and other mental health disorders (Sniecikowska et al., 2019).
Environmental Studies
- In environmental research, studies have been conducted to understand the factors affecting the volatilization and surface runoff of similar compounds, which is crucial for assessing their environmental impact (Gish et al., 2011).
Chiral Discrimination in Chemical Analysis
- The separation and analysis of chiral compounds related to (2-Ethoxy-5-methylphenyl)methanamine have been explored, aiding in the development of more refined analytical techniques in chemistry (Bereznitski et al., 2002).
Inhibitors in Biochemical Pathways
- Research into compounds structurally related to (2-Ethoxy-5-methylphenyl)methanamine has led to the discovery of potent inhibitors for biochemical pathways, such as squalene epoxidase, with implications for cholesterol management (Horie et al., 1990).
properties
IUPAC Name |
(2-ethoxy-5-methylphenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-3-12-10-5-4-8(2)6-9(10)7-11/h4-6H,3,7,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMIRZHLQWVUPHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Ethoxy-5-methylphenyl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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